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Introduction

Adhesamine is a synthetic, non-peptidic small molecule that has demonstrated significant
potential in the field of regenerative medicine by promoting cell adhesion, survival, and
differentiation.[1][2] Its ability to modulate cell-matrix interactions makes it a valuable tool for a
variety of applications, including primary cell culture, tissue engineering, and studies on
neuronal regeneration. Adhesamine functions by selectively binding to heparan sulfate
proteoglycans on the cell surface, initiating a signaling cascade that enhances cellular
attachment and subsequent biological processes.[1][2]

Mechanism of Action

Adhesamine's primary mechanism of action involves its specific binding to heparan sulfate on
the cell surface.[1] This interaction is believed to induce the clustering of syndecan-4, a
transmembrane heparan sulfate proteoglycan. This clustering subsequently activates
intracellular signaling pathways, principally the Focal Adhesion Kinase (FAK) and Mitogen-
Activated Protein Kinase (MAPK) pathways.[1] Activation of FAK at the cell membrane serves
as a scaffold for various signaling proteins, leading to the activation of the MAPK cascade,
which in turn regulates gene expression related to cell adhesion, proliferation, survival, and
differentiation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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